Cas no 1241200-63-4 (1-(2,5-Dimethylphenyl)-3-(prop-2-yn-1-yl)urea)

• Product Name: 1-(2,5-Dimethylphenyl)-3-(prop-2-yn-1-yl)urea
• CAS No: 1241200-63-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5216339
• Update Time: 2026-03-06

1-(2,5-Dimethylphenyl)-3-(prop-2-yn-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethylphenyl)-3-(prop-2-yn-1-yl)urea
• 1-(2,5-Dimethyl-phenyl)-3-prop-2-ynyl-urea
• A907030

• Inchi： 1S/C12H14N2O/c1-4-7-13-12(15)14-11-8-9(2)5-6-10(11)3/h1,5-6,8H,7H2,2-3H3,(H2,13,14,15)
• InChI Key： JPXHVRIYPCLKLH-UHFFFAOYSA-N
• SMILES： O=C(NCC#C)NC1C=C(C)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1

Additional information on 1-(2,5-Dimethylphenyl)-3-(prop-2-yn-1-yl)urea

Comprehensive Analysis of 1-(2,5-Dimethylphenyl)-3-(prop-2-yn-1-yl)urea (CAS No. 1241200-63-4): Properties, Applications, and Research Insights

1-(2,5-Dimethylphenyl)-3-(prop-2-yn-1-yl)urea (CAS No. 1241200-63-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a urea backbone substituted with a 2,5-dimethylphenyl group and a propargyl moiety, which contributes to its potential bioactivity. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and kinase modulators, aligning with current trends in targeted drug discovery.

In recent years, the demand for urea derivatives like 1-(2,5-Dimethylphenyl)-3-(prop-2-yn-1-yl)urea has surged, driven by their versatility in medicinal chemistry. The compound’s propargyl group enables click chemistry applications, a hot topic in bioconjugation and drug delivery systems. This aligns with frequent search queries such as "urea-based drug design" and "click chemistry in pharmaceuticals," making it highly relevant to contemporary research. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for reproducibility in preclinical studies.

From a synthetic perspective, CAS No. 1241200-63-4 exemplifies advancements in green chemistry. Its preparation often involves solvent-free or catalytic methods, addressing environmental concerns—a key focus in 2024’s chemical sustainability discussions. Users searching for "eco-friendly urea synthesis" will find this compound’s profile instructive. Additionally, its hydrogen-bonding capacity makes it a candidate for supramolecular chemistry applications, another trending area in material science.

The agrochemical sector also explores 1-(2,5-Dimethylphenyl)-3-(prop-2-yn-1-yl)urea for potential plant growth regulation. Its structural similarity to known herbicide adjuvants has prompted investigations into crop protection strategies, resonating with queries like "next-gen agrochemicals." However, comprehensive ecotoxicity data remains an active research gap—a point frequently highlighted in scientific forums.

Regulatory compliance is another critical aspect. While 1241200-63-4 is not classified as hazardous under major chemical inventories, proper risk assessment protocols are recommended during handling. This addresses common user concerns about "safe handling of specialty chemicals." Storage under inert conditions ensures stability, as the propargyl group may exhibit sensitivity to oxidation over time.

Future directions for this compound include structure-activity relationship (SAR) studies to optimize its pharmacological profile. With AI-driven molecular docking becoming mainstream, researchers increasingly search for "urea scaffolds in computational drug design"—a niche where this compound’s methyl-phenyl and alkyne functionalities offer intriguing possibilities. Patent databases show growing interest, with recent filings covering its analogs for inflammatory disease targets.

In summary, 1-(2,5-Dimethylphenyl)-3-(prop-2-yn-1-yl)urea (CAS No. 1241200-63-4) represents a multifaceted tool for modern chemistry. Its intersections with drug discovery, sustainable synthesis, and agrochemical innovation position it as a compound of enduring scientific and industrial relevance, answering both current and emerging research questions.